![molecular formula C24H21N3O2 B2514542 N-(4-methylbenzyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide CAS No. 932530-35-3](/img/structure/B2514542.png)
N-(4-methylbenzyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-methylbenzyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent for various diseases.
Scientific Research Applications
- VU0512272-1 has shown promise as a potential anticancer agent. Researchers have investigated its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Further studies are needed to elucidate its precise mechanisms and evaluate its efficacy in vivo .
- The compound’s structure suggests potential interactions with neural receptors. Investigations have explored its activity against neurodegenerative diseases, such as Alzheimer’s and Parkinson’s. It may modulate neurotransmitter systems, making it relevant for drug development in this area .
- VU0512272-1 exhibits anti-inflammatory effects by targeting specific pathways. Researchers have studied its impact on cytokine production, leukocyte migration, and tissue damage. These findings could lead to novel anti-inflammatory therapies .
- Some studies have explored the analgesic potential of VU0512272-1. It may interact with pain receptors or pathways, making it a candidate for pain management. However, more research is needed to validate its efficacy and safety .
- Preliminary investigations suggest that VU0512272-1 possesses antimicrobial properties. Researchers have examined its effects against bacteria, fungi, and parasites. If confirmed, it could contribute to the development of new antimicrobial agents .
- Scientists have used VU0512272-1 as a chemical probe to study specific biological processes. Its interactions with cellular targets provide insights into cellular signaling pathways and protein function. Additionally, medicinal chemists explore its structure-activity relationships for drug design .
Anticancer Potential
Neurological Disorders
Anti-inflammatory Properties
Analgesic Activity
Antimicrobial Applications
Chemical Biology and Medicinal Chemistry
Mechanism of Action
Biochemical pathways
The compound contains a quinazolinone moiety, which is found in various bioactive molecules and drugs . Quinazolinone derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects . Therefore, this compound might be involved in pathways related to these biological processes.
properties
IUPAC Name |
N-[(4-methylphenyl)methyl]-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21N3O2/c1-17-11-13-18(14-12-17)15-25-22(28)16-27-21-10-6-5-9-20(21)23(26-24(27)29)19-7-3-2-4-8-19/h2-14H,15-16H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NROHTDIDBVSBKI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)CN2C3=CC=CC=C3C(=NC2=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-methylphenyl)methyl]-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.